Cas no 1249486-02-9 (2,2-difluoro-2-(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)acetic acid
• CAS No: 1249486-02-9
• MF: C₇H₁₀F₂O₅S
• MW: 244.213108539581
• CID: 6489657
• PubChem ID: 62399073
• Update Time: 2025-08-05

2,2-difluoro-2-(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)acetic acid
• 2H-Thiopyran-4-acetic acid, α,α-difluorotetrahydro-4-hydroxy-, 1,1-dioxide
• 2,2-Difluoro-2-(4-hydroxy-1,1-dioxidotetrahydro-2h-thiopyran-4-yl)acetic acid

• Inchi： 1S/C7H10F2O5S/c8-7(9,5(10)11)6(12)1-3-15(13,14)4-2-6/h12H,1-4H2,(H,10,11)
• InChI Key： ASFMKFHHBUXGRT-UHFFFAOYSA-N
• SMILES： C(C1(CCS(=O)(=O)CC1)O)(F)(F)C(=O)O

Experimental Properties

• Density: 1.659±0.06 g/cm3(Predicted)
• Boiling Point: 511.0±50.0 °C(Predicted)
• pka: 1.14±0.10(Predicted)

Additional information on 2,2-difluoro-2-(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)acetic acid

Chemical Compound CAS No. 1249486-02-9: 2,2-Difluoro-2-(4-Hydroxy-1,1-Dioxo-1λ⁶-Thian-4-Yl)Acetic Acid

The compound CAS No. 1249486-02-9, also known as 2,2-difluoro-2-(4-hydroxy-1,1-dioxo-1λ⁶-thian-4-yl)acetic acid, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of fluoroacetic acids and features a thiane ring structure with hydroxyl and dioxo substituents. Its structure is characterized by a central acetic acid moiety substituted at the α-position with two fluorine atoms and a thiane ring system at the β-position.

The synthesis of this compound involves a multi-step process that typically includes fluorination reactions, thiane ring formation, and subsequent functionalization. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity levels. Researchers have explored various catalysts and solvents to optimize the synthesis pathway, ensuring scalability for potential industrial applications.

One of the most intriguing aspects of this compound is its biological activity. Preliminary in vitro studies have demonstrated its potential as a modulator of certain enzyme activities, particularly those involved in metabolic pathways. The presence of the thiane ring introduces unique electronic properties that may enhance bioavailability and target specificity. These findings have sparked interest in exploring its therapeutic potential in areas such as metabolic disorders and inflammation.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been evaluated, with results indicating that it remains stable for at least six months when stored at room temperature in an inert atmosphere.

Recent advancements in analytical techniques have enabled more precise characterization of this compound. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C₇H₈F₂O₃S, with a molecular weight of 236.03 g/mol. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemistry and intermolecular interactions, further aiding in understanding its behavior in different chemical environments.

The application of this compound extends beyond traditional pharmaceutical research. Its unique structure makes it a promising candidate for use in agrochemicals and advanced materials science. For instance, its ability to act as a chelating agent has been explored in the development of novel herbicides with reduced environmental impact.

In conclusion, CAS No. 1249486-02-9 represents a significant advancement in organic chemistry due to its versatile structure and potential applications across multiple disciplines. Continued research into its synthesis, properties, and biological effects will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.